CMP3a
Overview
Description
CMP3a is a NEK2 kinase inhibitor. CMP3a efficiently attenuated GBM growth in a mouse model and exhibited a synergistic effect with radiotherapy. Targeting NEK2 attenuates glioblastoma growth and radioresistance by destabilizing histone methyltransferase EZH2.
Scientific Research Applications
Climate Modeling in Developing Nations
- Application : CMP3a is used in regional climate modeling, particularly in economically developing nations. The ICTP Regional Climate Model version 3 (RegCM3) has been instrumental in climate studies across regions like South Asia, Africa, and South America. It provides valuable insights into regional climate patterns and helps in climate change research.
- Reference : Pal et al. (2007). Bulletin of the American Meteorological Society.
Collagen Mimetic Peptides
- Application : CMP3a relates to collagen mimetic peptides (CMPs), which are crucial for understanding the structure of the collagen triple helix. CMPs have potential biomedical applications, including engineering tissue scaffolds with biological activities similar to natural collagens.
- Reference : Yu et al. (2011). Soft Matter.
Mammalian Expression Vector for Protein Targeting
- Application : The use of mammalian expression vector p3PK, which facilitates the construction of fusions for studying intracellular protein targeting. This vector is relevant for understanding protein interactions and functions within cells.
- Reference : Frangioni & Neel (1993). Journal of Cell Science.
Cell Formation in Manufacturing
- Application : CMP3a is associated with cellular manufacturing (CM), where it aids in the cell formation problem (CFP). This is crucial for grouping machines and parts in manufacturing cells, optimizing production processes.
- Reference : Solimanpur & Foroughi (2011). International Journal of Production Research.
Photocatalytic Hydrogen Evolution
- Application : CMP3a is linked to the study of conjugated microporous polymers (CMPs) in photocatalysis, specifically for hydrogen production from water. This research is vital for developing sustainable energy sources.
- Reference : Sprick et al. (2019). Chemistry of Materials.
Chiral Metal-Organic Materials
- Application : CMP3a is related to chiral metal-organic materials like CMOM-3S, used for enantiomeric identification and purification. This is significant in chemistry and material science for developing adaptable molecular recognition sites.
- Reference : Zhang et al. (2017). Chem.
Adaptive Detection in sCMOS Cameras
- Application : CMP3a pertains to the field of scientific imaging, particularly the use of scientific CMOS (sCMOS) cameras. It focuses on detecting and correcting fixed pattern noises (FPN) in these cameras, enhancing image quality for scientific research.
- Reference : Bai et al. (2018). Proceedings of the 2018 International Conference on Electronics and Electrical Engineering Technology.
properties
CAS RN |
2225902-88-3 |
|---|---|
Molecular Formula |
C28H27F3N6O2S |
Molecular Weight |
568.6192 |
IUPAC Name |
5-[7-[1-[2-(dimethylamino)ethyl]pyrazol-4-yl]imidazo[1,2-a]pyridin-3-yl]-3-[(1R)-1-[2-(trifluoromethyl)phenyl]ethoxy]thiophene-2-carboxamide |
InChI |
InChI=1S/C28H27F3N6O2S/c1-17(20-6-4-5-7-21(20)28(29,30)31)39-23-13-24(40-26(23)27(32)38)22-15-33-25-12-18(8-9-37(22)25)19-14-34-36(16-19)11-10-35(2)3/h4-9,12-17H,10-11H2,1-3H3,(H2,32,38)/t17-/m1/s1 |
InChI Key |
BQODGOMHYSMCGK-QGZVFWFLSA-N |
SMILES |
CC(C1=CC=CC=C1C(F)(F)F)OC2=C(SC(=C2)C3=CN=C4N3C=CC(=C4)C5=CN(N=C5)CCN(C)C)C(=O)N |
Appearance |
Yellow solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CMP3a; CMP-3a; CMP 3a. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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